Cas no 62268-76-2 (Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-oxo-)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-oxo-
• CAS No: 62268-76-2
• MF: C₁₀H₁₅N₅O₁₁P₂
• MW: 443.200523614883
• CID: 451696
• Update Time: 2024-01-29

Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-oxo- Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(trihydrogen diphosphate), 7,8-dihydro-8-oxo-

• Inchi： 1S/C10H15N5O11P2/c11-7-4-8(13-2-12-7)15(10(18)14-4)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,14,18)(H,22,23)(H2,11,12,13)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
• InChI Key： RKHXUJRVBUXHAN-UUOKFMHZSA-N
• SMILES： C(OP(=O)(O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)NC2=O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 443.02445

Experimental Properties

• Density: 2.082±0.06 g/cm3(Predicted)
• PSA: 247.12
• pka: 1.39±0.10(Predicted)